Cas no 10002-37-6 (2-Oxazolamine,N-cyclohexyl-4,5-dihydro-)

2-Oxazolamine,N-cyclohexyl-4,5-dihydro- structure
10002-37-6 structure
Product Name:2-Oxazolamine,N-cyclohexyl-4,5-dihydro-
CAS No:10002-37-6
MF:C9H16N2O
MW:168.236142158508
CID:139810
PubChem ID:98701
Update Time:2025-04-19

2-Oxazolamine,N-cyclohexyl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolamine,N-cyclohexyl-4,5-dihydro-
    • N-cyclohexyl-4,5-dihydro-1,3-oxazol-2-amine
    • 2-(Cyclohexylamino)-2-oxazolin
    • 2-(cyclohexylamino)-2-oxazoline
    • 2-Cyclohexylamino-2-oxazoline
    • 2-cyclohexylaminooxazolin
    • 2-cyclohexyliminooxazoline
    • AC1L40CZ
    • BRN 0124395
    • Cyclohexyl-(4,5-dihydro-oxazol-2-yl)-amin
    • cyclohexyl-(4,5-dihydro-oxazol-2-yl)-amine
    • Cyclohexylamine, N-(2-oxazolin-2-yl)-
    • N-(2-Oxazolin-2-yl)cyclohexylamine
    • NSC160005
    • Oxazole, 4,5-dihydro-2-cyclohexylamino-
    • 2-Oxazoline, 2-(cyclohexylamino)-
    • NSC-160005
    • ETZ3XJ6G4F
    • NSC 160005
    • UNII-ETZ3XJ6G4F
    • DTXSID90142867
    • 2-Oxazolamine, N-cyclohexyl-4,5-dihydro-
    • 10002-37-6
    • SCHEMBL11689434
    • MLS003106518
    • SMR001821417
    • CHEMBL2135195
    • Inchi: 1S/C9H16N2O/c1-2-4-8(5-3-1)11-9-10-6-7-12-9/h8H,1-7H2,(H,10,11)
    • InChI Key: XTZPBUFHOVLKQR-UHFFFAOYSA-N
    • SMILES: O1CCN=C1NC1CCCCC1

Computed Properties

  • Exact Mass: 168.12638
  • Monoisotopic Mass: 168.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 33.6Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 337.6°C at 760 mmHg
  • Flash Point: 158°C
  • Refractive Index: 1.596
  • PSA: 33.62
  • LogP: 1.12140

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